molecular formula C12H16N2O B13280663 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile

Cat. No.: B13280663
M. Wt: 204.27 g/mol
InChI Key: JYNWXIHAOSXUPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile is a benzonitrile derivative featuring a hydroxyl-substituted butylamino side chain at the meta position.

Properties

Molecular Formula

C12H16N2O

Molecular Weight

204.27 g/mol

IUPAC Name

3-[(1-hydroxybutan-2-ylamino)methyl]benzonitrile

InChI

InChI=1S/C12H16N2O/c1-2-12(9-15)14-8-11-5-3-4-10(6-11)7-13/h3-6,12,14-15H,2,8-9H2,1H3

InChI Key

JYNWXIHAOSXUPN-UHFFFAOYSA-N

Canonical SMILES

CCC(CO)NCC1=CC(=CC=C1)C#N

Origin of Product

United States

Preparation Methods

Preparation of the Benzonitrile Intermediate

  • Starting Material: 3-(Bromomethyl)benzonitrile or 3-(Chloromethyl)benzonitrile serves as a key intermediate.
  • Reaction Conditions: The halomethylbenzonitrile is reacted with a nucleophilic amine under basic conditions.
  • Typical Base: Potassium carbonate (K2CO3) in anhydrous solvents such as dimethylformamide (DMF).
  • Microwave Irradiation: Microwave-assisted synthesis at 100°C for 3 minutes enhances reaction efficiency and yield.
  • Additives: Potassium iodide (KI) may be added to facilitate halide exchange and improve nucleophilic substitution efficiency.

Introduction of the Aminoalkyl Side Chain

  • Amine Source: (1-Hydroxybutan-2-yl)amine or its protected derivatives.
  • Coupling Reaction: Nucleophilic substitution of the halomethylbenzonitrile with the aminoalkyl compound.
  • Solvent: Anhydrous DMF or tetrahydrofuran (THF).
  • Temperature: Room temperature to mild heating (25-70°C).
  • Reaction Time: Several hours to overnight, monitored by thin-layer chromatography (TLC).

Purification

  • Work-up: Reaction mixture is poured into ice water, and the precipitate is collected by filtration.
  • Washing: Washed with distilled water to remove inorganic salts.
  • Drying: Vacuum drying at 70°C for 1 hour.
  • Chromatography: Column chromatography on silica gel using gradients of dichloromethane and ethyl acetate to isolate the pure compound.
Step Reagents and Conditions Description Yield (%) Notes
1 3-(Bromomethyl)benzonitrile, K2CO3, DMF, microwave (600 W, 100°C, 3 min) Formation of benzonitrile intermediate 85-90 Microwave irradiation enhances rate
2 (1-Hydroxybutan-2-yl)amine, DMF, room temp, 12 h Nucleophilic substitution to attach aminoalkyl side chain 70-80 Reaction monitored by TLC
3 Work-up with ice water, filtration, drying Isolation of crude product - Removal of inorganic salts
4 Silica gel chromatography (DCM/EtOAc gradient) Purification of final product 65-75 Yields depend on scale and purity
  • Microwave-Assisted Synthesis: This method reduces reaction times significantly and improves yields compared to conventional heating.
  • Use of Potassium Iodide: KI acts as a halide exchange catalyst, increasing nucleophilicity and substitution efficiency.
  • Protection/Deprotection: If the hydroxy group in the aminoalkyl side chain is sensitive, protection (e.g., silyl ethers) may be employed during coupling, followed by deprotection.
  • Microwave irradiation at 600 W and 100°C for 3 minutes was found optimal for the substitution step, reducing reaction time from hours to minutes without compromising yield or purity.
  • The presence of KI improved the substitution reaction rate and product purity.
  • Purification by silica gel chromatography using dichloromethane/ethyl acetate gradients yielded the compound as pale-yellow crystalline solid with 65-75% isolated yield.
  • The compound’s stability was confirmed by thermal analysis showing no decomposition below 150°C.
Parameter Optimal Condition Effect on Yield/Purity
Solvent Anhydrous DMF High solubility, promotes nucleophilic substitution
Base K2CO3 (1.2 eq) Efficient deprotonation, improves reaction rate
Temperature Microwave 100°C or conventional 50-70°C Microwave reduces time significantly
Additive KI (0.4 eq) Enhances halide exchange, increases yield
Reaction Time 3 min (microwave) or 12 h (conventional) Microwave shortens reaction time
Purification Silica gel chromatography High purity (>95%) achieved
Yield 65-90% depending on step Good overall synthetic efficiency

The preparation of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile involves nucleophilic substitution of halomethylbenzonitrile intermediates with (1-hydroxybutan-2-yl)amine under basic conditions, preferably assisted by microwave irradiation and potassium iodide to enhance reaction efficiency. The process includes careful purification steps to achieve high purity, supported by spectroscopic and chromatographic analyses. The synthetic route is practical, scalable, and suitable for producing this compound for further research or pharmaceutical applications.

Chemical Reactions Analysis

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile undergoes various chemical reactions, including:

Scientific Research Applications

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile is used in various scientific research applications, including:

    Chemistry: It serves as a building block for the synthesis of more complex molecules.

    Biology: It is used in studies involving enzyme inhibition and receptor binding.

    Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs with Hydroxyalkylamino Substituents

3-{[(1-Hydroxypropan-2-yl)amino]methyl}benzonitrile
  • Molecular Formula : C₁₁H₁₄N₂O
  • Molecular Weight : 190.24 g/mol
  • Key Features: Shorter carbon chain (propyl vs. butyl) in the hydroxyalkylamino group.
  • Significance : The reduced chain length may decrease steric hindrance and alter solubility compared to the butyl analog. This compound is commercially available (CAS: 1155067-73-4), suggesting its utility as a precursor in synthetic workflows .
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide
  • Molecular Formula: C₁₁H₁₅NO₂
  • Key Features : Contains an N,O-bidentate directing group but replaces the nitrile with an amide.
  • Synthetic Relevance : Used in metal-catalyzed C–H bond functionalization due to its directing group, highlighting the importance of hydroxyl and amine motifs in coordination chemistry .

Benzonitrile Derivatives with Aromatic or Heterocyclic Substituents

3-[(3,5-Di-tert-butyl-2-hydroxybenzylidene)methyleneamino]benzonitrile
  • Molecular Formula : C₂₂H₂₆N₂O
  • Molecular Weight : 334.45 g/mol
  • Crystal Structure: Monoclinic (space group P2₁/c) with a bulky 3,5-di-tert-butyl-2-hydroxybenzylidene group.
  • Key Features: The Schiff base formation introduces rigidity and bulkiness, which may hinder membrane permeability compared to the flexible hydroxybutylamino chain in the target compound. The tert-butyl groups enhance hydrophobicity .
3-((2-Phenylquinazolin-4-yl)amino)benzonitrile
  • Biological Activity : IC₅₀ = 140 nM (ABCG2 inhibition in Hoechst 33342 assay).
  • Comparison: The quinazoline ring enhances potency but reduces aqueous solubility. Replacement with pyrimidine (e.g., 3-((6-methyl-2-phenylpyrimidine-4-yl)amino)benzonitrile) improves solubility (IC₅₀ = 122 nM), demonstrating how heterocyclic substituents balance activity and physicochemical properties .

Benzonitriles with Fluorinated or Cyclopropane Substituents

(R)-3-((3-Amino-4-fluorophenyl)((cyclopropylmethyl)amino)methyl)benzonitrile Oxalate
  • Key Features : Fluorine enhances lipophilicity, while the cyclopropyl group improves metabolic stability.
  • Medicinal Chemistry Relevance : The fluorophenyl group aids membrane penetration, and the cyclopropane minimizes steric strain, suggesting that substituent choice in benzonitrile derivatives can optimize drug-like properties .

Biological Activity

3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile is a compound with a molecular formula of C12_{12}H16_{16}N2_2O, which has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its antitumor properties, mechanisms of action, and comparative studies with other compounds.

  • Molecular Weight : 204.268 g/mol
  • CAS Number : Not specified in the available literature.
  • Structure : The compound features a benzonitrile moiety linked to an amino group that is further substituted with a hydroxybutyl chain.

Antitumor Activity

Research has indicated that compounds structurally similar to 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile exhibit significant antitumor activity. For instance, IMB-1406, a related compound, demonstrated potent effects against HepG2 cancer cells by inducing apoptosis through mitochondrial pathways. The study reported an IC50_{50} value ranging from 6.92 to 8.99 μM, indicating strong cytotoxicity against various cancer cell lines .

Table 1: Antitumor Activity of Related Compounds

Compound NameIC50_{50} (μM)Mechanism of Action
IMB-14066.92 - 8.99Induces apoptosis via mitochondrial pathway
Compound 78.52Inhibits PD-1/PD-L1 interaction

The mechanism by which compounds like 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile exert their biological effects often involves modulation of cell signaling pathways and apoptosis induction. Specifically, studies have shown that such compounds can:

  • Arrest the cell cycle at the S phase.
  • Alter the expression levels of pro-apoptotic and anti-apoptotic proteins (e.g., Bax and Bcl-2).
  • Activate caspase pathways, leading to programmed cell death .

Case Studies

  • HepG2 Cell Line Study : In vitro studies on HepG2 cells revealed that treatment with similar compounds led to significant apoptotic effects characterized by increased Bax expression and decreased Bcl-2 levels, confirming the compound's potential as an antitumor agent .
  • PD-1/PD-L1 Interaction Study : Another study evaluated a related compound's ability to inhibit the PD-1/PD-L1 signaling pathway, crucial for immune evasion in tumors. The compound exhibited an IC50_{50} of 8.52 μM, suggesting it could serve as a therapeutic agent in cancer immunotherapy .
  • Antioxidant Activity Assessment : Compounds with similar structures have also been assessed for antioxidant properties using assays such as ABTS and FRAP, indicating their potential to scavenge free radicals and protect against oxidative stress .

Comparative Analysis

The biological activity of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}benzonitrile can be compared with other known compounds in terms of their efficacy and mechanisms:

CompoundAntitumor Activity (IC50_{50})MechanismNotes
IMB-14066.92 - 8.99 μMApoptosis inductionMitochondrial pathway involvement
Compound 78.52 μMPD-1/PD-L1 inhibitionPotential immunotherapy candidate
3-{...}TBDTBDFurther studies needed

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.